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Compound Name
Specific
Capacity
(mAh g⁻¹)

Current
Density

Cycle Life
Energy
Density

Device Type

Calix[6]quinone
(C6Q) [1]

423 (Initial) 0.1 C 195 (after 300
cycles)

1201 Wh
kg⁻¹

Lithium-ion
battery

Tetraamino-p-
benzoquinone
(TABQ) [2]

303 0.1 A g⁻¹ 213 (after 1000
cycles at 5 A

g⁻¹)

Information
Missing

Aqueous
Zinc-Organic

Battery

Calix[4]quinone
(C4Q) [2]

335 20 mA

g⁻¹

Information

Missing

Information

Missing

Aqueous

Zinc Battery

Pyrene-4,5,9,10-
tetraone (PTO) [2]

336 40 mA

g⁻¹

Information

Missing

Information

Missing

Aqueous

Zinc Battery

Experimental Context and Methodologies

The performance data in the table above were derived from specific experimental setups. Here are the key

methodological details for the most relevant studies:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s749526?utm_src=pdf-body
https://www.smolecule.com/products/s749526?utm_src=pdf-interest
https://link.springer.com/article/10.1007/s40843-019-1185-2
https://www.nature.com/articles/s41467-021-24701-9?error=cookies_not_supported&code=35572463-a259-459c-adac-dd08875eaeb8
https://www.nature.com/articles/s41467-021-24701-9?error=cookies_not_supported&code=35572463-a259-459c-adac-dd08875eaeb8
https://www.nature.com/articles/s41467-021-24701-9?error=cookies_not_supported&code=35572463-a259-459c-adac-dd08875eaeb8
https://www.smolecule.com/products/s749526?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


For Calix[6]quinone (C6Q) [1]: The high initial capacity of 423 mAh g⁻¹ was achieved in a lithium-

ion battery configuration. The cathode was fabricated by immobilizing C6Q active material with

ordered mesoporous carbon (CMK-3) to enhance electrical conductivity and stability. The

electrolyte used was a conventional organic electrolyte for Li-ion cells. The cycling tests were

conducted at a rate of 0.1 C.

For Tetraamino-p-benzoquinone (TABQ) [2]: The performance was evaluated in an aqueous zinc-

organic battery. The cathode was made by homogeneously distributing TABQ over Ketjen Black

(KB) spherical particles to form a conductive network. The battery used 1 M ZnSO₄ aqueous

electrolyte and a zinc foil anode. The capacity of 303 mAh g⁻¹ was measured at 0.1 A g⁻¹, and the

exceptional cycling stability was tested at a high current density of 5 A g⁻¹.

The relationship between the molecular structure of quinones and their role in a battery is illustrated below.
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Key Insights on Quinone Electrochemistry

Advantages of Proton Storage: In aqueous zinc batteries, quinone cathodes like TABQ primarily

store energy through the reversible insertion of protons (H⁺) [2] [3]. Protons, being the smallest and

lightest ions, enable rapid kinetics and high capacity because they cause minimal structural distortion

in the electrode material [3]. The TABQ cathode exemplifies this with its high-rate capability and long

cycle life [2].

Addressing Material Dissolution: A common challenge for small organic molecules in batteries is

their dissolution in the electrolyte. The studied quinones address this through structural engineering:

TABQ uses a symmetric structure and hydrogen bonding to achieve very low solubility [2].

Calix[n]quinones use a bulky, macrocyclic structure to reduce dissolution [1].

How to Proceed with Your Comparison

The data indicates that C6Q is a top-performing quinone in non-aqueous lithium batteries, while

materials like TABQ excel in aqueous zinc systems. To build a complete comparison guide for C6O6:

Search for Specific Studies: Look for research papers that explicitly mention "C6O6," "lithium
rhodizonate," or "Li₂C₆O₆" as a battery cathode.

Compare Contexts: Ensure you are comparing batteries with the same chemistry (e.g., organic Li-
ion vs. organic Li-ion, or aqueous Zn-ion vs. aqueous Zn-ion), as the performance is highly

dependent on the device configuration.
Extract Metrics: When you find relevant papers, compile the same metrics as in the table above

(specific capacity, current density, cycle life, etc.) for a direct comparison.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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